2-Acetyl-1-phenylpyrazolidin-3-one

• CAS RN: 2655-46-1
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-acetyl-1-phenylpyrazolidin-3-one
• InChI: InChI=1S/C11H12N2O2/c1-9(14)13-11(15)7-8-12(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key: GCYDZZBQYRCILB-UHFFFAOYSA-N
• SMILES: CC(=O)N1C(=O)CCN1C2=CC=CC=C2

Description

2-Acetyl-1-phenylpyrazolidin-3-one, also known as Phenylbutazone, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to relieve pain and inflammation. It was first synthesized in the 1940s and has been widely used in the medical field since then.

Mechanism of Action

The mechanism of action of 2-Acetyl-1-phenylpyrazolidin-3-one involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are mediators of pain and inflammation. By inhibiting COX enzymes, 2-Acetyl-1-phenylpyrazolidin-3-one reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
2-Acetyl-1-phenylpyrazolidin-3-one has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the inflammatory response. It has also been shown to reduce the production of reactive oxygen species, which are involved in oxidative stress. Additionally, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-Acetyl-1-phenylpyrazolidin-3-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-established mechanism of action. However, it also has some limitations. It can be toxic at high doses, and it may have off-target effects that could interfere with experimental results.

Future Directions

There are several future directions for research on 2-Acetyl-1-phenylpyrazolidin-3-one. One area of interest is the development of new analogs with improved efficacy and safety profiles. Another area of interest is the investigation of the compound's effects on other pathways involved in inflammation and oxidative stress. Additionally, there is a need for more research on the compound's effects in different animal models and in humans. Finally, there is a need for more research on the compound's potential use in combination with other drugs to treat complex conditions such as cancer and autoimmune diseases.
Conclusion:
2-Acetyl-1-phenylpyrazolidin-3-one is a well-established nonsteroidal anti-inflammatory drug that has been widely used in the medical field for decades. It has a well-established mechanism of action and has been extensively studied for its anti-inflammatory and analgesic properties. While it has several advantages for lab experiments, it also has some limitations. There are several future directions for research on the compound, including the development of new analogs, investigation of its effects on other pathways, and more research in different animal models and in humans.

Synthesis Methods

The synthesis of 2-Acetyl-1-phenylpyrazolidin-3-one involves the reaction of 4-aminophenazone with acetic anhydride in the presence of a catalyst. This reaction results in the formation of the desired compound with a yield of around 70-80%. The compound can be further purified using recrystallization techniques.

Scientific Research Applications

2-Acetyl-1-phenylpyrazolidin-3-one has been extensively studied for its anti-inflammatory and analgesic properties. It has been used to treat various conditions such as arthritis, gout, and menstrual cramps. It has also been used in veterinary medicine to treat pain and inflammation in animals.